Cas no 1806146-51-9 (5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1806146-51-9
• MF: C₉H₇ClF₃NO₃
• MW: 269.60499215126
• CID: 4839072
• Update Time: 2025-09-28

5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C9H7ClF3NO3/c1-4-5(16-2)3-14-8(6(4)7(10)15)17-9(11,12)13/h3H,1-2H3
• InChI Key： MIAALVNIFAOURM-UHFFFAOYSA-N
• SMILES： ClC(C1C(=NC=C(C=1C)OC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on 5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carbonyl chloride

Comprehensive Overview of 5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1806146-51-9)

The compound 5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1806146-51-9) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and methoxy substituents, make it a valuable building block for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science, particularly in the development of novel heterocyclic compounds.

One of the key reasons for the growing interest in 5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carbonyl chloride is its role in the synthesis of pyridine derivatives, which are widely used in medicinal chemistry. The presence of the carbonyl chloride group allows for further functionalization, enabling the creation of amides, esters, and other derivatives. This versatility aligns with current trends in green chemistry and sustainable synthesis, as researchers seek efficient methods to reduce waste and improve atom economy.

In recent years, the demand for fluorinated pyridines has surged due to their enhanced metabolic stability and bioavailability. The trifluoromethoxy group in this compound is particularly noteworthy, as it is a common motif in FDA-approved drugs and agrochemicals. This has led to increased searches for CAS 1806146-51-9 among chemists exploring structure-activity relationships (SAR) and lead optimization strategies.

Another area where 5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carbonyl chloride finds application is in the development of advanced materials. Its pyridine core and functional groups make it a candidate for designing ligands in catalysis or coordination polymers. This ties into broader scientific discussions about molecular design and functional materials, which are hot topics in academic and industrial research.

From a technical standpoint, the synthesis and handling of CAS 1806146-51-9 require expertise due to its reactive carbonyl chloride moiety. Proper storage conditions, such as anhydrous environments and low temperatures, are critical to maintaining its stability. These practical considerations are often highlighted in forums and technical databases, reflecting the compound's niche but important role in synthetic chemistry.

In summary, 5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1806146-51-9) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and materials science. Its structural uniqueness and functional versatility make it a subject of ongoing research, particularly in the context of drug discovery and sustainable chemistry. As scientific inquiries into fluorinated compounds and heterocyclic chemistry continue to grow, this compound is likely to remain a focal point for innovation.